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Compound of Interest

Compound Name: Rubidium nitrate

Cat. No.: B080625 Get Quote

These application notes provide a comprehensive guide to preparing and quantifying aqueous

solutions of rubidium nitrate (RbNO₃). Accurate concentration determination is crucial for

experimental reproducibility in research, drug development, and various scientific applications.

Fundamental Properties of Rubidium Nitrate
A thorough understanding of the physicochemical properties of rubidium nitrate is essential

for accurate solution preparation. Key properties are summarized in the table below.

Property Value Reference

Chemical Formula RbNO₃ [1]

Molar Mass 147.473 g/mol [1]

Appearance White crystalline powder [1]

Density (solid) 3.11 g/cm³ (at 25 °C) [1]

Solubility in Water 44.28 g/100 mL (16 °C) [1]

65.0 g/100 mL (25 °C) [1]

Concentration Calculations
Several units are used to express the concentration of a solution. The choice of unit depends

on the specific application.
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Molarity is defined as the number of moles of solute per liter of solution. It is the most common

unit of concentration in chemistry.

Formula: Molarity (M) = Moles of Solute / Volume of Solution (L)

Example Calculation: To prepare 500 mL of a 0.5 M rubidium nitrate solution:

Calculate the moles of RbNO₃ required: Moles = Molarity × Volume (L) = 0.5 mol/L × 0.5 L =

0.25 mol

Calculate the mass of RbNO₃ required: Mass (g) = Moles × Molar Mass = 0.25 mol ×

147.473 g/mol = 36.87 g

Molality is defined as the number of moles of solute per kilogram of solvent. Molality is

independent of temperature changes.

Formula: Molality (m) = Moles of Solute / Mass of Solvent (kg)

Example Calculation: To prepare a 0.5 m rubidium nitrate solution using 250 g of water:

Calculate the moles of RbNO₃ required: Moles = Molality × Mass of Solvent (kg) = 0.5 mol/kg

× 0.250 kg = 0.125 mol

Calculate the mass of RbNO₃ required: Mass (g) = Moles × Molar Mass = 0.125 mol ×

147.473 g/mol = 18.43 g

This is the mass of the solute in grams per 100 grams of the solution.

Formula: Mass Percent (%) = (Mass of Solute / Mass of Solution) × 100

Example Calculation: To prepare 200 g of a 10% (w/w) rubidium nitrate solution:

Calculate the mass of RbNO₃ required: Mass of RbNO₃ = (10 / 100) × 200 g = 20 g

Calculate the mass of water required: Mass of Water = Mass of Solution - Mass of Solute =

200 g - 20 g = 180 g

Density of Aqueous Rubidium Nitrate Solutions
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The density of a solution is required to interconvert between molarity and molality. The table

below provides the density of aqueous rubidium nitrate solutions at various molalities and

temperatures.[2]

Molality (mol/kg) Density at 10.0 °C (g/cm³) Density at 25.0 °C (g/cm³)

0.5 1.0475 1.0441

1.0 1.0927 1.0888

1.5 1.1362 1.1318

2.0 1.1781 1.1732

2.5 1.2185 1.2131

3.0 1.2575 1.2517

Experimental Protocols
Protocol for the Preparation of a 1 M Rubidium Nitrate
Solution
This protocol details the steps to prepare 100 mL of a 1 M aqueous solution of rubidium
nitrate.

Materials and Equipment:

Rubidium nitrate (RbNO₃), solid

Deionized water

100 mL volumetric flask

Analytical balance

Weighing paper or boat

Spatula
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Funnel

Wash bottle with deionized water

Beaker

Glass stirring rod

Procedure:

Calculate the required mass of rubidium nitrate:

Molar Mass of RbNO₃ = 147.473 g/mol

Desired Molarity = 1.0 mol/L

Desired Volume = 100 mL = 0.1 L

Mass (g) = Molarity (mol/L) × Volume (L) × Molar Mass ( g/mol )

Mass (g) = 1.0 mol/L × 0.1 L × 147.473 g/mol = 14.747 g

Weigh the rubidium nitrate:

Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully add 14.747 g of rubidium nitrate to the weighing boat using a spatula.

Dissolve the rubidium nitrate:

Place a funnel in the neck of the 100 mL volumetric flask.

Carefully transfer the weighed rubidium nitrate into the flask.

Add approximately 50 mL of deionized water to the flask.

Gently swirl the flask to dissolve the solid. A glass stirring rod may be used to aid

dissolution in a beaker before transferring to the volumetric flask.
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Bring the solution to the final volume:

Once the solid is completely dissolved, add deionized water to the volumetric flask until

the bottom of the meniscus reaches the calibration mark.

Use a wash bottle for the final additions to ensure accuracy.

Homogenize the solution:

Cap the volumetric flask and invert it several times to ensure the solution is thoroughly

mixed and the concentration is uniform.

Visualizations
Experimental Workflow for Preparing a Standard Solution
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Click to download full resolution via product page

Caption: Workflow for preparing a standard solution.

Concentration Unit Relationships

Molarity (mol/L)

Molality (mol/kg)

 Requires Solution Density 

Mass Percent (%)

 Requires Solution Density & Molar Mass 

 Requires Solution Density 

 Requires Molar Mass 

 Requires Solution Density & Molar Mass 

 Requires Molar Mass 

Solution Density (g/mL)

Click to download full resolution via product page

Caption: Relationships between concentration units.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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